Cas no 2034355-11-6 (2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide)

• Product Name: 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide
• CAS No: 2034355-11-6
• MF: C₁₇H₁₉ClN₂O₅S
• MW: 398.861162424088
• CID: 5376523
• PubChem ID: 91624415
• Update Time: 2025-05-21

2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS025314941
• 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide
• 2034355-11-6
• 2-(4-(N-(3-(3-chlorophenyl)-3-hydroxypropyl)sulfamoyl)phenoxy)acetamide
• 2-[4-[[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl]phenoxy]acetamide
• F6416-9301

• Inchi： 1S/C17H19ClN2O5S/c18-13-3-1-2-12(10-13)16(21)8-9-20-26(23,24)15-6-4-14(5-7-15)25-11-17(19)22/h1-7,10,16,20-21H,8-9,11H2,(H2,19,22)
• InChI Key： IUVMNLXXUYSCGD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCNS(C1C=CC(=CC=1)OCC(N)=O)(=O)=O)O

Computed Properties

• Exact Mass: 398.0703206g/mol
• Monoisotopic Mass: 398.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide

Comprehensive Analysis of 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide (CAS No. 2034355-11-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide (CAS No. 2034355-11-6) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfamoyl and phenoxyacetamide functional groups, is being studied for its potential applications in drug development and therapeutic interventions. Researchers are particularly intrigued by its structural complexity, which offers a wide range of possibilities for targeted biological activity.

The compound's 3-chlorophenyl moiety and hydroxypropyl side chain contribute to its distinctive chemical properties, making it a candidate for further exploration in medicinal chemistry. Recent studies have highlighted its potential role in modulating specific biochemical pathways, though detailed mechanisms remain under investigation. As the scientific community continues to prioritize precision medicine and small-molecule therapeutics, compounds like 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide are gaining attention for their ability to interact with high specificity at the molecular level.

One of the most frequently searched questions in academic and industrial circles revolves around the synthesis and purification of this compound. Given its complex structure, optimizing its production requires advanced techniques such as multi-step organic synthesis and chromatographic purification. These processes are critical for ensuring the compound's purity and efficacy in subsequent applications. Additionally, the growing demand for green chemistry approaches has spurred interest in developing more sustainable methods for synthesizing 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide, aligning with global trends toward environmentally friendly research practices.

Another area of focus is the compound's potential pharmacokinetic and pharmacodynamic properties. Early-stage research suggests that its sulfamoyl group may enhance bioavailability, while the phenoxyacetamide component could influence receptor binding affinity. These characteristics are particularly relevant in the context of drug discovery, where researchers are constantly seeking molecules with improved therapeutic indices. The integration of computational chemistry tools has further accelerated the study of this compound, enabling virtual screening and molecular docking simulations to predict its behavior in biological systems.

From an industrial perspective, 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide is being evaluated for its scalability and cost-effectiveness. As pharmaceutical companies invest in high-throughput screening technologies, the demand for structurally diverse compounds like this one has surged. Moreover, its potential applications extend beyond traditional medicine, with exploratory studies investigating its utility in agricultural chemistry and material science. This versatility underscores the importance of continued research into its properties and applications.

In conclusion, 2-(4-{[3-(3-chlorophenyl)-3-hydroxypropyl]sulfamoyl}phenoxy)acetamide (CAS No. 2034355-11-6) represents a promising avenue for scientific inquiry. Its unique chemical architecture, combined with its potential biological activities, positions it as a valuable subject for future studies. As researchers delve deeper into its mechanisms and applications, this compound may well play a pivotal role in advancing molecular therapeutics and biochemical innovation.